exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-propionic acid

• CAS No.: 84817-64-1
• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 3-(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)propanoic acid
• InChI: InChI=1S/C12H20O2/c1-12(2)9-4-3-8(7-9)10(12)5-6-11(13)14/h8-10H,3-7H2,1-2H3,(H,13,14)
• InChI Key: PECZKENMPPVTAH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(C2)C1CCC(=O)O)C

Description

Exo-3,3-Dimethylbicyclo(2.2.1)heptane-2-propionic acid is a useful research compound. Its molecular formula is C12H20O2 and its molecular weight is 196.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To refluxing acetic anhydride (1050 g., 10 moles), there is added dropwise over six hours a solution of camphene (136 g., 1 mole) and di-tert-butyl peroxide (0.1 mole, 14.6 g.). After complete addition, the mixture is heated at reflux for five hours. The cooled reaction mixture is concentrated under reduced pressure to leave a yellow-orange residual oil, 750 ml. of 2.5N NaOH is added to the residue which is then heated on the steam bath for one hour. The cooled solution is extracted once with ether, made acidic with concentrated HCl, and extracted thoroughly with ether. The dried (Na2SO4) ether extracts are concentrated under reduced pressure and the residue distilled under vacuum.